![molecular formula C20H18N2O3S B2737323 N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide CAS No. 868674-59-3](/img/structure/B2737323.png)
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. EPPB is a small molecule that has been shown to exhibit potent inhibitory effects on several enzymes, including protein tyrosine phosphatases (PTPs) and dual-specificity phosphatases (DUSPs).
Scientific Research Applications
Sigma Receptor Binding for Cancer Imaging
A study by Caveliers et al. (2002) explored the potential of an iodobenzamide derivative, aimed at visualizing primary breast tumors through preferential binding to sigma receptors overexpressed on breast cancer cells. This preliminary study indicated the compound's accumulation in breast tumors, suggesting its utility for noninvasively assessing tumor proliferation through sigma receptor scintigraphy [Caveliers, Everaert, John, Lahoutte, & Bossuyt, 2002].
Anticonvulsant Properties
Faizi et al. (2017) synthesized and evaluated 4-thiazolidinone derivatives as benzodiazepine receptor agonists for their anticonvulsant activities. Their findings revealed significant anticonvulsant effects in models of electroshock and pentylenetetrazole-induced lethal convulsions, pointing toward the role of benzodiazepine receptors in the pharmacological action of these compounds [Faizi, Jahani, Ebadi, Tabatabai, Rezaee, Lotfaliei, Amini, & Almasirad, 2017].
Antimicrobial and Antifungal Applications
Research by Desai, Rajpara, and Joshi (2013) focused on the synthesis and antimicrobial evaluation of N-(5-(2-(5-(arylidene)-4-oxo-3-phenylthiazolidin-2-ylidene)hydrazinecarbonyl)-4-methylthiazol-2-yl)-4-methoxybenzamides against various bacterial and fungal strains. Their work demonstrates the therapeutic potential of these compounds against microbial diseases, particularly bacterial and fungal infections [Desai, Rajpara, & Joshi, 2013].
Nonlinear Optical Materials
Prabukanthan et al. (2020) synthesized and characterized N-(1,3-benzothiazol-2-yl)-2-methoxybenzamide, evaluating its potential as a nonlinear optical material through various spectroscopic and thermal analyses. The study highlighted its stability and significant second harmonic generation (SHG) efficiency, suggesting its use in optoelectronic applications [Prabukanthan, Raveendiran, Harichandran, & Seenuvasakumaran, 2020].
properties
IUPAC Name |
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c1-4-13-22-18-16(25-5-2)11-8-12-17(18)26-20(22)21-19(23)14-9-6-7-10-15(14)24-3/h1,6-12H,5,13H2,2-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBUSPTTWACWIAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=CC=C3OC)N2CC#C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-2-methoxybenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.